113-98-4

Penicillin G potassium

In Stock

• CAS RN:
• 113-98-4

• Formula:
• C16H17KN2O4S

• InChI:
• InChI=1S/C16H18N2O4S.K/c1-16(2)12(15(21)22)18-13(20)11(14(18)23-16)17-10(19)8-9-6-4-3-5-7-9;/h3-7,11-12,14H,8H2,1-2H3,(H,17,19)(H,21,22);/q;+1/p-1/t11-,12+,14-;/m1./s1

• InChIKey:
• IYNDLOXRXUOGIU-LQDWTQKMSA-M

• Penicillin G is a β-lactam antibiotic that is effective mainly for Gram-positive bacteria. It has MIC90 values of 0.03, 1, and 4 µg/ml for penicillin-susceptible, -intermediate, and -resistant strains of S. pneumoniae, respectively, and 16-128 µg/ml for various Bacteroides isolates in a broth dilution assay. Formulations containing penicillin G have been used for the treatment of bacterial infections and in livestock production.
  Penicillin G is a narrow spectrum antibiotic derived from Streptococcus pneumoniae. It is the drug of choice for groups A, B, C and G streptococci, nonenterococcal group D streptococci, viridians group streptococci, and non-penicillinase producing staphylococcus. The potassium salt has been used to study murosomes of staphylococci† and the penicillin-induced lysis of Streptococcus mutans
  Chemical structure: ß-lactam
  Penicillin G Potassi...

Bis(4-biphenylyl)amine

In Stock

• CAS RN:
• 102113-98-4

• Formula:
• C24H19N

• InChI:
• InChI=1S/C24H19N/c1-3-7-19(8-4-1)21-11-15-23(16-12-21)25-24-17-13-22(14-18-24)20-9-5-2-6-10-20/h1-18,25H

• InChIKey:
• JAUCIDPGGHZXRP-UHFFFAOYSA-N

• Bis(4-biphenylyl)amine is a useful research compound. Its molecular formula is C24H19N and its molecular weight is 321.4 g/mol. The purity is usually 95%.